Cas no 1803590-17-1 (1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride)

• Product Name: 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride
• CAS No: 1803590-17-1
• CID: 4616728
• PubChem ID: 75481499
• Update Time: 2025-06-11

1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride

Additional information on 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride

Introduction to 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride (CAS No. 1803590-17-1)

1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride, identified by the CAS number 1803590-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine derivative class, a structural motif widely recognized for its role in drug design due to its favorable pharmacokinetic properties and biological activity. The introduction of a trifluoroethyl group into the piperidine ring introduces unique electronic and steric characteristics, making this molecule of particular interest for the development of novel therapeutic agents.

The trifluoroethyl moiety is a halogenated alkyl group that is frequently incorporated into pharmaceutical compounds to enhance metabolic stability, improve lipophilicity, and modulate binding interactions with biological targets. In the context of 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride, the presence of this substituent likely contributes to the compound's solubility profile and its potential ability to interact with proteins or enzymes in a manner that could be exploited for therapeutic purposes.

The amine functionality at the ethyl chain's terminal position provides a site for further chemical modification, enabling the synthesis of more complex derivatives. The dihydrochloride salt form of this compound enhances its stability and solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as injectables or oral suspensions. These properties are critical for ensuring consistent bioavailability and efficacy in clinical settings.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies suggest that 1-1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine dihydrochloride may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. For instance, preliminary computational studies have indicated potential interactions with kinases or G-protein coupled receptors (GPCRs), which are key targets in oncology and neurology research.

In the realm of drug discovery, the development of novel scaffolds like 1-(2,2,2-Trifluoroethyl)piperidin-4-ylethan-1-amine derivatives has opened up new avenues for therapeutic intervention. The trifluoroethyl group's ability to engage in hydrophobic interactions while simultaneously influencing electronic distributions makes it an attractive feature for designing molecules with enhanced binding affinities. This has led to increased interest in exploring its applications in treating conditions such as inflammation, pain management, and neurodegenerative disorders.

Moreover, the synthesis of 1-(2,2,2-Trifluoroethyl)piperidin derivatives has been optimized using modern synthetic methodologies to improve yield and purity. Techniques such as nucleophilic substitution reactions followed by salt formation have been employed to construct the target molecule efficiently. These synthetic approaches are essential for scaling up production while maintaining high chemical integrity.

The pharmacological evaluation of CAS No 1803590 is ongoing in several academic and industrial laboratories. Researchers are particularly interested in understanding how modifications around the piperidine core can fine-tune biological activity without compromising safety profiles. The dihydrochloride salt form has been chosen as a lead candidate for further investigation due to its favorable physicochemical properties.

One notable area of research involves leveraging fluorinated compounds like trifluoroethyl derivatives to improve drug delivery systems. The unique electronic properties of fluorine atoms can alter metabolic pathways and enhance molecular stability against enzymatic degradation. This has implications for designing long-lasting therapeutics that require fewer dosing regimens.

Another exciting application lies in the field of immunomodulation. Some evidence suggests that fluorinated piperidine derivatives may modulate immune responses by interacting with cytokine pathways or immune cell receptors. Such interactions could be harnessed to develop novel immunotherapies targeting autoimmune diseases or cancer immunotherapy.

The role of CAS No 1803590 as a building block for more complex molecules cannot be overstated. Its structural features provide a versatile platform for medicinal chemists to explore new chemical space. By systematically varying substituents around the piperidine ring or introducing additional functional groups at strategic positions within the molecule, 1-(2, 2, 2)-Trifluoroethyl) piperidinyl ethanamine dihydrochloride could lead to breakthroughs in several therapeutic areas.

In conclusion, CAS No 1803590 represents an important advancement in pharmaceutical chemistry with significant potential for future drug development applications. Its unique structural features combined with promising preclinical data make it a valuable asset for researchers seeking innovative solutions in medicine.